Cas no 133531-43-8 (5-(Pyridin-3-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(Pyridin-3-yl)thiophene-2-carbaldehyde
• CAS No: 133531-43-8
• MF: C₁₀H₇NOS
• MW: 189.233680963516
• CID: 868221
• PubChem ID: 10899427
• Update Time: 2025-07-24

5-(Pyridin-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-yl)thiophene-2-carbaldehyde
• 5-(3-PYRIDINYL)-2- THIOPHENECARBALDEHYDE
• 5-PYRIDIN-3-YLTHIOPHENE-2-CARBALDEHYDE
• AKOS BAR-1670
• 5-(3-PYRIDINYL)-2-THIOPHENECARBALDEHYDE
• AKOS004113158
• BDBM50158916
• EN300-734643
• US8609708, 25
• MFCD00115001
• 5-Pyridin-3-yl-thiophene-2-carbaldehyde
• DIQWXENHCURRML-UHFFFAOYSA-N
• 133531-43-8
• CHEMBL179398
• CS-0269332
• DTXSID20447635
• A1-29243
• SCHEMBL850645
• MS-22100

• Inchi： 1S/C10H7NOS/c12-7-9-3-4-10(13-9)8-2-1-5-11-6-8/h1-7H
• InChI Key： DIQWXENHCURRML-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 189.02500
• Monoisotopic Mass: 189.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.20000
• LogP: 2.62260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(Pyridin-3-yl)thiophene-2-carbaldehyde

Introduction to 5-(Pyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 133531-43-8)

5-(Pyridin-3-yl)thiophene-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 133531-43-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thienyl aldehydes, characterized by a thiophene ring fused with a pyridine moiety, and a formyl group at the 2-position of the thiophene ring. The unique structural features of this molecule make it a valuable scaffold for the development of novel bioactive agents.

The pyridin-3-yl substituent in the molecular structure imparts specific electronic and steric properties, which can be exploited to modulate the interactions of the compound with biological targets. The presence of the aldehyde group (–CHO) further enhances its reactivity, making it a versatile intermediate in organic synthesis and a potential precursor for various pharmacophores. This combination of structural elements has positioned 5-(Pyridin-3-yl)thiophene-2-carbaldehyde as a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes are known for their role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The integration of a pyridine ring into the thiophene core can enhance the metabolic stability and bioavailability of the resulting derivatives, making them more suitable for clinical use.

One of the most compelling aspects of 5-(Pyridin-3-yl)thiophene-2-carbaldehyde is its potential as a building block for more complex molecules. The aldehyde functionality allows for further derivatization through condensation reactions, forming Schiff bases or other heterocyclic structures. These modifications can fine-tune the pharmacological properties of the compound, enabling researchers to tailor its activity toward specific therapeutic targets.

Recent studies have highlighted the importance of 5-(Pyridin-3-yl)thiophene-2-carbaldehyde in the development of small-molecule inhibitors. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression. The pyridine-thiophene scaffold appears to interact favorably with biological macromolecules, leading to potent and selective inhibition. This has prompted researchers to explore its potential in oncology and other disease areas.

The synthesis of 5-(Pyridin-3-yl)thiophene-2-carbaldehyde can be achieved through multiple pathways, each offering distinct advantages depending on scalability and purity requirements. Common synthetic routes include cross-coupling reactions between halogenated thiophenes and pyridineboronic acids, followed by oxidation to introduce the aldehyde group. Alternatively, functional group interconversions starting from readily available precursors can be employed.

The chemical reactivity of 5-(Pyridin-3-yl)thiophene-2-carbaldehyde is particularly noteworthy. The aldehyde group is highly reactive towards nucleophilic addition reactions, allowing for the formation of imines, hydrazones, and other adducts. These intermediates can be further functionalized to produce more complex molecules with tailored biological activities. Additionally, the electron-deficient nature of the thiophene ring enhances electrophilic aromatic substitution reactions, providing another avenue for structural diversification.

In drug discovery pipelines, 5-(Pyridin-3-yl)thiophene-2-carbaldehyde serves as a key intermediate in synthesizing lead compounds. Its structural motif has been incorporated into various drug candidates that are currently under investigation for their therapeutic efficacy. The combination of computational modeling and high-throughput screening has facilitated rapid identification of derivatives with improved pharmacokinetic profiles.

The pharmacological profile of 5-(Pyridin-3-yl)thiophene-2-carbaldehyde and its derivatives continues to be an area of active research. Preclinical studies have demonstrated that certain analogs exhibit significant activity against disease-causing pathogens without notable side effects. This underscores the importance of optimizing synthetic routes to produce analogs with enhanced potency and selectivity.

From a medicinal chemistry perspective, 5-(Pyridin-3-yl)thiophene-2-carbaldehyde represents an excellent example of how structural modification can influence biological activity. By systematically varying substituents on the thiophene and pyridine rings, researchers can uncover new pharmacophores with therapeutic potential. This underscores the compound's value as a scaffold for innovation in drug design.

The future prospects for 5-(Pyridin-3-yl)thiophene-2-carbaldehyde are promising, given its versatility and reactivity. As synthetic methodologies continue to advance, access to more complex derivatives will become increasingly efficient. Coupled with advances in computational biology and artificial intelligence-driven drug discovery platforms, this compound is poised to play a pivotal role in next-generation therapeutics.